2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H17FN6O3S/c22-13-5-4-6-14(9-13)23-19(30)12-32-21-27-26-17(28(21)16-7-2-1-3-8-16)10-15-11-18(29)25-20(31)24-15/h1-9,11H,10,12H2,(H,23,30)(H2,24,25,29,31)
• InChI Key: ZBJHXSHQNAZTCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H17FN6O3S
• Molecular Weight: 452.5 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H17FN6O3S and its molecular weight is 452.46. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activities

The compound's structure allows for various modifications, leading to derivatives with potential antitumor activities. For instance, derivatives synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester, using EDCI/HOBt as a coupling reagent and 5-flurouracil-1-yl acetic acid as an intermediate, displayed selective antitumor activities in vitro. The configuration of these compounds, particularly the R-configuration, contributed to their antitumor effectiveness (Xiong Jing, 2011).

Radiolabeling for Imaging Applications

The structural framework of the compound lends itself to modifications suitable for radiolabeling, facilitating in vivo imaging using positron emission tomography (PET). For example, the synthesis of a fluorine-18 labeled derivative, [18F]DPA-714, was achieved through a simple one-step process, highlighting the compound's utility in biomedical imaging and potential applications in disease diagnosis and research (F. Dollé et al., 2008).

Herbicidal Activity

Novel derivatives of the compound, specifically N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, have been synthesized and shown to possess significant herbicidal activities against various dicotyledonous weeds. This indicates the compound's versatility and potential in agricultural applications (Daoxin Wu et al., 2011).

Antimicrobial Properties

Derivatives of the compound exhibit antimicrobial properties, as demonstrated by oxazolidinone analogs U-100592 and U-100766. These analogs showed in vitro antibacterial activities against a range of clinically important human pathogens, including resistant strains, without rapid resistance development, underscoring their potential in combating microbial infections (G. Zurenko et al., 1996).